N-(6-methoxy-3-pyridyl)dibenzofuran-2-sulfonamide

• Molecular Formula: C18H14N2O4S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: N-(6-methoxypyridin-3-yl)dibenzofuran-2-sulfonamide
• InChI: InChI=1S/C18H14N2O4S/c1-23-18-9-6-12(11-19-18)20-25(21,22)13-7-8-17-15(10-13)14-4-2-3-5-16(14)24-17/h2-11,20H,1H3
• InChI Key: JUGYSTXVJYRXPY-UHFFFAOYSA-N
• SMILES: COC1=NC=C(C=C1)NS(=O)(=O)C2=CC3=C(C=C2)OC4=CC=CC=C43

Description

N-(6-methoxy-3-pyridyl)dibenzofuran-2-sulfonamide, also known as MPDS, is a chemical compound that has shown potential in various scientific research applications. It belongs to the class of sulfonamides and has a unique chemical structure that makes it an interesting candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(6-methoxy-3-pyridyl)dibenzofuran-2-sulfonamide involves inhibition of tubulin polymerization, which is essential for cell division. This leads to the arrest of the cell cycle and ultimately, cell death. N-(6-methoxy-3-pyridyl)dibenzofuran-2-sulfonamide has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(6-methoxy-3-pyridyl)dibenzofuran-2-sulfonamide has been shown to have a significant effect on cancer cells, inducing cell death and inhibiting tumor growth. It has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines. Additionally, N-(6-methoxy-3-pyridyl)dibenzofuran-2-sulfonamide has been shown to have a neuroprotective effect, reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(6-methoxy-3-pyridyl)dibenzofuran-2-sulfonamide in lab experiments is its high yield and purity obtained through the synthesis method. Additionally, N-(6-methoxy-3-pyridyl)dibenzofuran-2-sulfonamide has shown promising results in various scientific research applications, making it an interesting candidate for further investigation. However, one of the limitations of using N-(6-methoxy-3-pyridyl)dibenzofuran-2-sulfonamide is its potential toxicity, which needs to be carefully monitored.

Future Directions

There are several future directions for further investigation of N-(6-methoxy-3-pyridyl)dibenzofuran-2-sulfonamide. One of the areas of interest is its potential use as a therapeutic agent in cancer treatment. Further studies are needed to investigate its efficacy and safety in human trials. Another area of interest is its potential use as an anti-inflammatory agent, which could have implications in the treatment of various inflammatory diseases. Additionally, further studies are needed to investigate its neuroprotective effects and its potential use in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of N-(6-methoxy-3-pyridyl)dibenzofuran-2-sulfonamide can be achieved through a one-pot reaction of 6-methoxy-3-pyridylboronic acid, 2-chloro-dibenzofuran, and sulfonamide. The reaction is carried out in the presence of a palladium catalyst and a base. The yield of N-(6-methoxy-3-pyridyl)dibenzofuran-2-sulfonamide obtained through this method is high, and the purity is also satisfactory.

Scientific Research Applications

N-(6-methoxy-3-pyridyl)dibenzofuran-2-sulfonamide has been extensively studied for its potential use as a therapeutic agent in various diseases. It has shown significant activity against cancer cells, and its mechanism of action involves inhibition of tubulin polymerization. N-(6-methoxy-3-pyridyl)dibenzofuran-2-sulfonamide has also been investigated for its potential use as an anti-inflammatory agent, and it has shown promising results in animal models.